Cas no 103053-30-1 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-)

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- structure
103053-30-1 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
CAS No:103053-30-1
Molecular Formula:C13H13N3O3
Molecular Weight:259.26062
CID:167448
PubChem ID:163719

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
    • 5-carbamoyl-1-(3,4-dimethylphenyl)pyrazole-4-carboxylic acid
    • 5-(Aminocarbonyl)-1-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
    • 5-carbamoyl-1-(3,4-dimethylphenyl)-1h-pyrazole-4-carboxylic acid
    • AC1L4TH1
    • AC1Q5UUS
    • ACMC-20c8uk
    • CTK0H7882
    • SCHEMBL10340582
    • DTXSID3073765
    • YCYQTXBVPJFNLI-UHFFFAOYSA-N
    • 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
    • 4-Carboxy-1-(3,4-dimethylphenyl)-5-pyrazolecarboxamide
    • 103053-30-1
    • InChIKey: YCYQTXBVPJFNLI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H13N3O3/c1-7-3-4-9(5-8(7)2)16-11(12(14)17)10(6-15-16)13(18)19/h3-6H,1-2H3,(H2,14,17)(H,18,19)
    • SMILES: NC(C1N(C2C=CC(C)=C(C)C=2)N=CC=1C(O)=O)=O

Computed Properties

  • Exact Mass: 259.09579
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 259.096
  • Heavy Atom Count: 19
  • Complexity: 374
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • LogP: 1.98650
  • PSA: 98.21
  • Refractive Index: 1.651
  • Boiling Point: 518.6°Cat760mmHg
  • Flash Point: 267.5°C
  • Density: 1.38

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